Cas no 6320-72-5 (4-nitrophenyl phenylcarbamate)

4-nitrophenyl phenylcarbamate structure
4-nitrophenyl phenylcarbamate structure
Product Name:4-nitrophenyl phenylcarbamate
CAS No:6320-72-5
MF:C13H10N2O4
MW:258.229503154755
CID:959206
PubChem ID:233213
Update Time:2025-04-19

4-nitrophenyl phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 4-nitrophenyl phenylcarbamate
    • carbamic acid, N-phenyl-, 4-nitrophenyl ester
    • (4-nitrophenyl) N-phenylcarbamate
    • STK676488
    • NSC-31455
    • AMDMIQQYEPTUSI-UHFFFAOYSA-N
    • SR-01000529575-1
    • Carbamic acid, phenyl-, 4-nitrophenyl ester
    • SCHEMBL1434931
    • NSC31455
    • 4-NITROPHENYL N-PHENYLCARBAMATE
    • CHEMBL2288446
    • SR-01000529575
    • 4-Nitrophenyl phenylcarbamate #
    • 6320-72-5
    • DTXSID00283432
    • Inchi: 1S/C13H10N2O4/c16-13(14-10-4-2-1-3-5-10)19-12-8-6-11(7-9-12)15(17)18/h1-9H,(H,14,16)
    • InChI Key: AMDMIQQYEPTUSI-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.0641
  • Monoisotopic Mass: 258.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47

4-nitrophenyl phenylcarbamate Related Literature

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